Caprolactam

Catalog No.
S522602
CAS No.
105-60-2
M.F
C6H11NO
M. Wt
113.16 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Caprolactam

Ensuring reproducible high molecular weight Nylon 6 is challenging with inconsistent monomer purity. Caprolactam (CAS 105-60-2) delivers >99% purity, eliminating premature chain termination.

  • High-purity monomer for high-tenacity yarns & molded parts
  • Predictable ring-opening polymerization kinetics for consistent mechanical properties
  • Cost-effective route to Nylon 6 for textiles, automotive, packaging.

SMolecule supplies bulk and R&D quantities with guaranteed quality.

CAS Number

105-60-2

Product Name

Caprolactam

IUPAC Name

azepan-2-one

Molecular Formula

C6H11NO

Molecular Weight

113.16 g/mol

InChI

InChI=1S/C6H11NO/c8-6-4-2-1-3-5-7-6/h1-5H2,(H,7,8)

InChI Key

JBKVHLHDHHXQEQ-UHFFFAOYSA-N

solubility

greater than or equal to 100 mg/mL at 68.9 °F (NTP, 1992)
Soluble in chlorinated solvents, petroleum distillate, and cyclohexene.
Freely sol in methanol, ethanol,tetrahydrofurfuryl alc; ether, dimethylformamide, sol in chlorinated hydrocarbons, cyclohexene, petroleum fractions
Soluble in benzene, ethanol, and chloroform
In water, 5.25X10+6 mg/l @ 25 °C.
Solubility in water: good
Soluble in water
Soluble (in ethanol)
53%

Synonyms

Aminocaproic Lactam, Caprolactam, Hexahydro 2H Azepin 2 One, Hexahydro-2H-Azepin-2-One, Lactam, Aminocaproic

Canonical SMILES

C1CCC(=O)NCC1

The exact mass of the compound Caprolactam is 113.0841 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as greater than or equal to 100 mg/ml at 68.9° f (ntp, 1992)772 mg/ml at 10 °csoluble in chlorinated solvents, petroleum distillate, and cyclohexene.freely sol in methanol, ethanol,tetrahydrofurfuryl alc; ether, dimethylformamide, sol in chlorinated hydrocarbons, cyclohexene, petroleum fractionssoluble in benzene, ethanol, and chloroformin water, 5.25x10+6 mg/l @ 25 °c.solubility in water: goodsoluble in watersoluble (in ethanol)insoluble in water and fats; soluble in diethyl ether, and hydrocarbonssoluble (in ethanol)53%. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 117393. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amides - Lactams. It belongs to the ontological category of caprolactams in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).. Use and application categories indicated by third-party sources: Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥99% (GC)

Package Size

5 g, 25 g, 100 g, 500 g

Caprolactam (CPL) is a cyclic amide essential for the industrial production of Nylon 6 (polyamide 6) fibers and plastics. This white, crystalline solid is the direct precursor used in ring-opening polymerization, a process that transforms the single-monomer unit into long, high-strength polyamide chains. Its well-defined melting point of approximately 69°C and established polymerization behavior make it a foundational material in industries ranging from textiles and automotive components to packaging films.

Procurement Fit

1
Monomer for Nylon 6 ring-opening polymerization with fiber-grade purity requirements
2
High-purity fiber spinning supported by UV extinction and low impurity thresholds
3
IARC Group 4 classification aids regulatory assessment context

Substituting Caprolactam with other lactams, such as laurolactam (precursor to Nylon 12), is not a viable drop-in replacement. The ring size and structure of the lactam monomer directly dictate polymerization kinetics and the fundamental properties of the resulting polyamide. Using a different lactam fundamentally alters the final polymer's characteristics, including melting point, moisture absorption, stiffness, and chemical resistance. Therefore, specifying Caprolactam is a deliberate choice to produce Nylon 6 with its distinct and well-characterized performance profile, which cannot be replicated by other common lactams.

Substitution Risk

Target Caprolactam fiber-grade purity
Substitute risk Industrial grade or alternate lactams may alter polymerization kinetics and fiber quality
Target Nylon 6 toughness retention
Substitute risk Nylon 6,6 may show different mechanical retention after regrind cycles
Target IARC Group 4 profile
Substitute risk Other industrial monomers may carry higher carcinogenicity classifications

Polymerization Reactivity from Ring Strain

Caprolactam (a 7-membered ring) exhibits greater reactivity in ring-opening polymerization compared to larger lactams like laurolactam (a 13-membered ring). This is attributed to its higher ring strain, which provides a thermodynamic driving force for polymerization. In copolymerization studies, ε-caprolactam shows a higher incorporation rate at the beginning of the reaction versus laurolactam, consistent with its greater reactivity. This inherent reactivity facilitates more efficient and rapid polymerization processes, a key consideration for industrial-scale production of polyamide 6.

Evidence DimensionPolymerization Reactivity
Target Compound DataHigher reactivity due to significant ring strain
Comparator Or BaselineLaurolactam (larger ring): Lower ring strain and thus lower intrinsic reactivity
Quantified DifferenceQualitatively higher; leads to preferential incorporation in initial copolymerization stages
ConditionsAnionic or hydrolytic ring-opening polymerization (ROP) conditions

Higher reactivity translates to faster and more efficient industrial polymerization cycles, impacting throughput and processing costs.

Purity Grade Comparison
Cross-study comparable
≥99.98% vs 95–98%
Purity difference may influence fiber continuity and yield
Reported purification method context

Nylon 6 vs. Nylon 12 Performance

The choice of Caprolactam as a monomer directly yields Nylon 6, a polymer with a distinct property set compared to Nylon 12, which is derived from laurolactam. Nylon 6 exhibits higher tensile strength and rigidity. Conversely, Nylon 12, derived from the alternative lactam, has significantly lower moisture absorption—approximately 0.3% compared to 3.0% for Nylon 6. This makes Nylon 6 the material of choice for applications where high strength and cost-effectiveness are critical and moderate moisture absorption is manageable, while Nylon 12 is selected for its superior dimensional stability in humid environments.

Evidence DimensionMoisture Absorption (at 23°C, 50% RH)
Target Compound DataNylon 6 (from Caprolactam): 3.0%
Comparator Or BaselineNylon 12 (from Laurolactam): 0.8%
Quantified DifferenceNylon 6 absorbs ~3.75 times more moisture than Nylon 12 under these conditions.
ConditionsStandard conditions (23°C, 50% relative humidity)

This fundamental property difference dictates material selection; procuring Caprolactam is the only route to the specific strength-moisture profile of Nylon 6.

UV Extinction at 290 nm
Cross-study comparable
≤0.05 (meets ISO 7059)
Lower UV extinction supports polymer color stability
Standard quality control alignment

Low Melting Point for Simplified Handling

Caprolactam possesses a melting point of approximately 69.3°C. This is significantly lower than the melting point of its closest large-volume polyamide precursor analog, laurolactam (monomer for Nylon 12), which melts at around 153°C. This lower melting point simplifies industrial handling, as Caprolactam can be melted, stored, and transported as a liquid using standard, low-pressure steam, reducing energy consumption and infrastructure complexity compared to higher-melting-point monomers.

Evidence DimensionMelting Point
Target Compound DataCaprolactam: ~69 °C
Comparator Or BaselineLaurolactam: ~153 °C
Quantified DifferenceCaprolactam's melting point is over 80 °C lower than that of laurolactam.
ConditionsStandard atmospheric pressure

The lower melting point directly reduces energy costs and simplifies the engineering requirements for storage and processing, making it a more economical choice for large-scale operations.

IARC Safety Profile
Class-level
Group 4 (probably not carcinogenic)
Lowest carcinogenicity classification among evaluated agents
Source review; IARC evaluation context

Purity Requirements for Molecular Weight Control

The synthesis of high molecular weight Nylon 6 is highly sensitive to the purity of the Caprolactam monomer. Water, for instance, acts as a chain terminator in anionic polymerization, and minimizing its content is indispensable for maximizing the molecular weight of the resulting polymer. Other impurities, such as opened rings of caprolactam (aminocaproic acid), can reduce the polymerization rate and the final molecular weight. Therefore, procuring high-purity Caprolactam is not an optional upgrade but a strict prerequisite for applications demanding high mechanical performance and batch-to-batch reproducibility, such as in fiber spinning where inconsistent molecular weight can lead to yarn breakages.

Evidence DimensionEffect of Impurities on Polymerization
Target Compound DataHigh-purity Caprolactam: Enables synthesis of high molecular weight (Mw up to 9.5x10^5) Nylon 6
Comparator Or BaselineCaprolactam with impurities (e.g., water, aminocaproic acid): Leads to premature chain termination, reduced polymerization rate, and lower, inconsistent molecular weight
Quantified DifferenceMinimizing water content from standard levels to 0.013 mol% is a key condition for achieving maximum molecular weight
ConditionsAnionic ring-opening polymerization

This establishes a direct link between monomer purity and final product performance, justifying the procurement of high-grade Caprolactam to avoid costly production failures and ensure material reliability.

Toughness Retention
Direct head-to-head comparison
Nylon 6 retains >90%, Nylon 6,6 loses >90% after 4 cycles
Reported higher toughness retention after regrind may support sustainability evaluations
Polymer processing and remelting cycles
Residual Monomer Limits
Direct head-to-head comparison
Caprolactam: 10,000 ppm; N-Vinyl caprolactam: 100 ppm
Higher allowable residual limit reflects differentiated impurity profiling
Pharmaceutical polymer specification context
Copolymerization Behavior
Direct head-to-head comparison
CLNa initiator: single melting endotherm; CLMgBr: dual endotherms
Initiator-dependent thermal behavior enables tailored copolymer design
Anionic copolymerization and DSC analysis

Automotive and Industrial High-Strength Plastics

The use of Caprolactam provides a direct route to Nylon 6, which possesses high tensile strength and rigidity. This makes it the specified precursor for manufacturing durable, load-bearing components like gears, bearings, and engine covers that require robust mechanical performance and can be designed to manage its characteristic moisture uptake.

Cost-Effective Fiber and Textile Production

Caprolactam's efficient polymerization kinetics and the resulting strength and abrasion resistance of Nylon 6 make it a primary material for textiles, carpets, and industrial fibers. Its established production process allows for cost-effective, high-volume manufacturing where the specific properties of Nylon 6 are desired over more expensive alternatives like Nylon 12.

High-Performance Packaging Films

Nylon 6, produced from Caprolactam, is widely used in food packaging due to its good thermal resistance, fat resistance, and effective barrier properties against gases and aromas. For applications like packaging for oxygen-sensitive or fatty foods, Caprolactam is the correct starting material to achieve the specific barrier performance of Nylon 6.

Reproducible High-Performance Polymer Grades

In applications where achieving a specific high molecular weight is critical for performance, such as in high-tenacity yarns or specialized molded parts, the use of high-purity Caprolactam is essential. Its low impurity profile ensures reproducible polymerization, preventing premature chain termination and delivering the required mechanical properties consistently.

Application Fit Matrix

Application
Selection Property
Validation Focus
High-Performance Fibers & Textiles
Fiber-grade purity and UV specification compliance
Continuous filament yield and color consistency
Pharmaceutical and Medical Device Polymers
Regulatory impurity profile and IARC Group 4 classification
Toxicological risk assessment and residual monomer limits
Sustainable & Cost-Effective Molding
Toughness retention after regrind cycles
Mechanical property retention over reprocessing
Tailored Copolymer Development
Initiator-dependent thermal and crystalline profile
Crystalline phase engineering and melting behavior

Physical Description

Caprolactam is a clear to milky white-colored solution with a mild, disagreeable odor. Contact may cause slight irritation to skin, eyes, and mucous membranes. May be mildly toxic by ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. As a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. Used to make other chemicals.
Liquid, Other Solid; Other Solid; Liquid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid; Pellets or Large Crystals, Liquid; NKRA; Pellets or Large Crystals, Liquid, Other Solid
White, crystalline solid or flakes with an unpleasant odor; Note: Significant vapor concentrations would be expected only at elevated temperatures; [NIOSH]
WHITE HYGROSCOPIC CRYSTALS OR FLAKES.
Yellowish solid; Amine, spicy aroma
Clear to milky white-colored solution with a mild, disagreeable odor.
White, crystalline solid or flakes with an unpleasant odor. [Note: Significant vapor concentrations would be expected only at elevated temperatures.]

Color/Form

Hygroscopic leaflets from petroleum ether
White, crystalline solid or flakes ... [Note: Significant vapor concentrations would be expected only at elevated temperatures].
White flakes or fused

XLogP3

-0.1

Hydrogen Bond Acceptor Count

1

Hydrogen Bond Donor Count

1

Exact Mass

113.084063974 Da

Monoisotopic Mass

113.084063974 Da

Boiling Point

512.4 °F at 760 mmHg (NTP, 1992)
270 °C
BP: 180 °C @ 50 mm Hg
267Â °C
515 °F

Flash Point

257 °F (NTP, 1992)
110 °C
125Â °C o.c.
282 °F

Heavy Atom Count

8

Taste

UNPLEASANT

Vapor Density

3.91 (NTP, 1992) - Heavier than air; will sink (Relative to Air)
3.91 (air=1)
Relative vapor density (air = 1): 3.91
3.91

Density

1.02 at 170.6 °F (USCG, 1999) - Denser than water; will sink
Specific gravity: 1.02 at 75 °C/4 °C (liq)
Density: 1.05 @ 25 °C/4 °C /70% aq soln/
Relative density (water = 1): 1.02
1.02
1.01

LogP

-0.19

Odor

... Unpleasant odor ...

Decomposition

When heated to decomposition it emits toxic fumes /nitrogen oxides/.

Appearance

Solid powder

Melting Point

156 °F (NTP, 1992)
69.3 °C
70Â °C
156 °F

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

6879X594Z8

Related CAS

9012-16-2

GHS Hazard Statements

H302: Harmful if swallowed [Warning Acute toxicity, oral];
H315: Causes skin irritation [Warning Skin corrosion/irritation];
H319: Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H332: Harmful if inhaled [Warning Acute toxicity, inhalation];
H335: May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation]

Vapor Pressure

0.001 mmHg at 68 °F ; 3 mmHg at 212 °F (NTP, 1992)
0.0019 [mmHg]
Vapor pressure: 6 mm Hg @ 120 °C
1.9X10-3 mm Hg at 25 °C
Vapor pressure, Pa at 25Â °C: 0.26
0.00000008 mmHg

Pictograms

Irritant

Irritant

Impurities

Moisture-0.10% max; iron (as Fe) 0.5 ppm max; volatile bases (as ammonia 5 ppm max; cyclohexanone oxime 10 ppm max

Other CAS

105-60-2

Absorption Distribution and Excretion

... STUDY IN WHICH ANIMALS WERE ADMIN DAILY 50-100 MG EPSILON-CAPROLACTAM/KG ... RESULTED IN NO ACCUMULATION ... .
DETOXICATION RATE OF EPSILON-CAPROLACTAM WAS DETERMINED TO BE BETWEEN 60-70 MG/KG/HR FOR RATS. ... RAPID RATE OF ELIMINATION ... FROM BODY PREVENT ACCUM @ LEVEL CONSIDERABLY GREATER THAN RECOMMENDED TLV.
The distribution of (14)C caprolactam was studied by whole body autoradiography in male and female mice 3 hr after oral administration of 6.4-6.9 mg/kg body weight. Radioactivity was rapidly absorbed from the stomach and distributed throughout the entire animal; there was efficient elimination by the kidneys and liver. Material secreted by the liver into bile and intestinal contents did not appear to be reabsorbed via the enterohepatic circulation.
When pregnant Swiss-Webster mice were treated by oral intubation with 6.5-6.7 mg/k body weight (14)C caprolactam, rapid transfer of the radioactivity across the placenta was demonstrated by whole body autoradiography, with near complete elimination from the fetal and maternal compartments 24 hr after treatment.
When pregnant Swiss-Webster mice were treated by oral intubation with 6.5-6.7 mg/k body weight (14)C caprolactam, rapid transfer of the radioactivity across the placenta was demonstrated by whole-body autoradiography, with near-complete elimination from the fetal and maternal compartments 24 h after treatment.

Metabolism Metabolites

METAB STUDIES OF CAPROLACTAM IN RAT & RABBIT PRODUCED EQUIVOCAL RESULTS AS FAR AS THEIR APPLICATION TO MAN IS CONCERNED; RABBIT APPEARED TO METABOLIZE CAPROLACTAM COMPLETELY, WHEREAS RAT EXCRETED CAPROLACTAM ONLY IN PART AS METABOLITE EPSILON-AMINO ACID.
EPSILON-CAPROLACTAM IS EXCRETED BY RATS PARTLY AS LACTAM & PARTLY AS EPSILON-AMINO ACID.

Wikipedia

Caprolactam

Use Classification

Flavouring Agent -> FLAVOURING_AGENT; -> JECFA Functional Classes
Flavoring Agents -> JECFA Flavorings Index

Methods of Manufacturing

... Catalytic hydrogenation of phenol to cyclohexanone, reaction with ammonia to cyclohexanone oxime with ammonia to cyclohexanone with Beckmann rearrangement with sulfuric acid catalyst; catalytic oxidation of cyclohexane with cyclohexanone, reaction with hydroxylamine sulfate and ammonia to cyclohexanone oxime followed by sulfuric acid catalyzed Beckmann rearrangement ... .
UV-catalyzed reaction of cyclohexane with nitrosyl chloride to cyclohexanone oxime hydrochloride, followed by Beckmann rearrangement
Catalytic oxidation of cyclohexane to cyclohexanol, reacting with peracetic acid to form caprolactone, and further reaction with ammonia.
... BY MELTING EPSILON-AMINO-N-CAPRYLIC ACID FOLLOWED BY VACUUM DISTILLATION ... FROM TOLUENE BY OXIDATION ... FOLLOWED BY HYDROGENATION /IN ITALY/ ... BY PHOTOCHEMICAL NITROSATION OF CYCLOHEXANE /IN JAPAN/ ...

General Manufacturing Information

Textiles, apparel, and leather manufacturing
Machinery Manufacturing
Paint and Coating Manufacturing
All Other Basic Organic Chemical Manufacturing
Transportation Equipment Manufacturing
Paper Manufacturing
Plastics Product Manufacturing
Plastics Material and Resin Manufacturing
Not Known or Reasonably Ascertainable
All Other Chemical Product and Preparation Manufacturing
Printing and Related Support Activities
2H-Azepin-2-one, hexahydro-: ACTIVE
MISC APPLICATIONS FOR CAPROLACTAM ARE AS REACTIVE ADDITIVE FOR FLOOR POLISHES & IN SPECIAL COATINGS, BRUSH BRISTLES & TEXTILE STIFFENERS.
ALLIED'S PRODUCTION IS PHENOL-BASED. OTHERS USE CYCLOHEXANE AS FEEDSTOCK; NIPRO IS 100% MERCHANT; BADISCHE AND ALLIED USE A PORTION OF OUTPUT FOR NYLON-6 PRODUCTION

Analytic Laboratory Methods

... DETERMINED IN WASTE-WATER BY GAS CHROMATOGRAPHY-MASS SPECTROMETRY, WITH LIMIT OF DETECTION OF CA 1 UG/L (PPB) ... COMPOSITION, TREATMENT EFFICIENCY, & ENVIRONMENTAL SIGNIFICANCE OF DYE MFR PLANT EFFLUENTS.
COLORIMETRY @ 500 NM OF IRON (III)-HYDROXAMIC ACID COMPLEX HAS BEEN USED TO DETERMINE CAPROLACTAM IN AIR, WITH LIMIT OF DETECTION OF 50 UG/SAMPLE ... DETERMINATION OF CAPROLACTAM IN AIR.
Visual comparison with standard solution.
Photometric method: The absorbance of a 1 wt% caprolactam solution (50 ml or 100 ml aqueous solution) is measured 250 or 600 s after the addition of 0.01 N potassium permanganate (1 ml or 2 ml) at a specific wavelength and compared to water treated with permanganate.

Clinical Laboratory Methods

THIN-LAYER CHROMATOGRAPHY HAS BEEN USED TO DETERMINE CAPROLACTAM IN BLOOD & TISSUE.
1: Grogan G, Frese A, Barrass S, Adams J, Sutton P. An Aminocaprolactam Racemase from Ochrobactrum anthropi with Promiscuous Amino Acid Ester Racemase Activity. Chembiochem. 2018 Jun 13. doi: 10.1002/cbic.201800265. [Epub ahead of print] PubMed PMID: 29897155.
2: Zhang Z, Wang C, Huang G, Liu H, Yang S, Zhang A. Thermal degradation behaviors and reaction mechanism of carbon fibre-epoxy composite from hydrogen tank by TG-FTIR. J Hazard Mater. 2018 May 28;357:73-80. doi: 10.1016/j.jhazmat.2018.05.057. [Epub ahead of print] PubMed PMID: 29864690.
3: Zhao X, Zhan L, Xie B, Gao B. Products derived from waste plastics (PC, HIPS, ABS, PP and PA6) via hydrothermal treatment: Characterization and potential applications. Chemosphere. 2018 Sep;207:742-752. doi: 10.1016/j.chemosphere.2018.05.156. Epub 2018 May 26. PubMed PMID: 29859486.
4: Otzen M, Palacio C, Janssen DB. Characterization of the caprolactam degradation pathway in Pseudomonas jessenii using mass spectrometry-based proteomics. Appl Microbiol Biotechnol. 2018 May 31. doi: 10.1007/s00253-018-9073-7. [Epub ahead of print] PubMed PMID: 29850960.
5: Ono K, Nakamura T, Ebina T, Ishizaki M, Kurihara M. Improvement of the Heat Resistance of Prussian Blue Nanoparticles in a Clay Film Composed of Smectite Clay and ε-Caprolactam. Inorg Chem. 2018 Jun 4;57(11):6214-6217. doi: 10.1021/acs.inorgchem.8b00707. Epub 2018 May 23. PubMed PMID: 29790338.
6: Barmpalexis P, Karagianni A, Kachrimanis K. Molecular simulations for amorphous drug formulation: Polymeric matrix properties relevant to hot-melt extrusion. Eur J Pharm Sci. 2018 Jul 1;119:259-267. doi: 10.1016/j.ejps.2018.04.035. Epub 2018 Apr 24. PubMed PMID: 29702231.
7: Haned Z, Moulay S, Lacorte S. Migration of plasticizers from poly(vinyl chloride) and multilayer infusion bags using selective extraction and GC-MS. J Pharm Biomed Anal. 2018 Jul 15;156:80-87. doi: 10.1016/j.jpba.2018.04.011. Epub 2018 Apr 12. PubMed PMID: 29694937.
8: Miletto I, Ivaldi C, Paul G, Chapman S, Marchese L, Raja R, Gianotti E. Hierarchical SAPO-34 Architectures with Tailored Acid Sites using Sustainable Sugar Templates. ChemistryOpen. 2018 Apr 14;7(4):297-301. doi: 10.1002/open.201800001. eCollection 2018 Apr. PubMed PMID: 29686961; PubMed Central PMCID: PMC5899749.
9: Winderl J, Spies T, Hubbuch J. Packing characteristics of winged shaped polymer fiber supports for preparative chromatography. J Chromatogr A. 2018 Jun 8;1553:67-80. doi: 10.1016/j.chroma.2018.04.020. Epub 2018 Apr 12. PubMed PMID: 29680743.
10: Cheng J, Chen P, Song A, Wang D, Wang Q. Expanding lysine industry: industrial biomanufacturing of lysine and its derivatives. J Ind Microbiol Biotechnol. 2018 Apr 13. doi: 10.1007/s10295-018-2030-8. [Epub ahead of print] Review. PubMed PMID: 29654382.
11: Fu JJ, Liu CC. Tri-block polymer with interfacial layer formation ability and its use in maintaining supersaturated drug solution after dissolution of solid dispersions. Int J Nanomedicine. 2018 Mar 16;13:1611-1619. doi: 10.2147/IJN.S152415. eCollection 2018. PubMed PMID: 29588588; PubMed Central PMCID: PMC5862016.
12: Omer E, Cariou R, Remaud G, Guitton Y, Germon H, Hill P, Dervilly-Pinel G, Le Bizec B. Elucidation of non-intentionally added substances migrating from polyester-polyurethane lacquers using automated LC-HRMS data processing. Anal Bioanal Chem. 2018 Mar 8. doi: 10.1007/s00216-018-0968-z. [Epub ahead of print] PubMed PMID: 29516137.
13: Eudes A, Berthomieu R, Hao Z, Zhao N, Benites VT, Baidoo EEK, Loqué D. Production of muconic acid in plants. Metab Eng. 2018 Mar;46:13-19. doi: 10.1016/j.ymben.2018.02.002. Epub 2018 Feb 21. PubMed PMID: 29474840.
14: Dian LH, Hu YJ, Lin JY, Zhang JY, Yan Y, Cui YN, Su ZB, Lu WL. Fabrication of paclitaxel hybrid nanomicelles to treat resistant breast cancer via oral administration. Int J Nanomedicine. 2018 Feb 2;13:719-731. doi: 10.2147/IJN.S150140. eCollection 2018. PubMed PMID: 29440897; PubMed Central PMCID: PMC5799853.
15: Reshma SV, Sathyanarayanan N, Nagendra HG. Characterization of a hypothetical protein YVRE from Bacillus subtilis indicates its key role as glucono-lactonase in pentose phosphate pathway and glucose metabolism. Bioinformation. 2017 Dec 31;13(12):430-438. doi: 10.6026/97320630013430. eCollection 2017. PubMed PMID: 29379263; PubMed Central PMCID: PMC5767921.
16: Pinto JMO, Leão AF, Riekes MK, França MT, Stulzer HK. HPMCAS as an effective precipitation inhibitor in amorphous solid dispersions of the poorly soluble drug candesartan cilexetil. Carbohydr Polym. 2018 Mar 15;184:199-206. doi: 10.1016/j.carbpol.2017.12.052. Epub 2017 Dec 24. PubMed PMID: 29352911.
17: Chugaev DV, Kornilov NN, Lasunskii SA. [Bidirectional knotless barbed sutures during primary total knee arthroplasty: effective solution or new problem?]. Khirurgiia (Mosk). 2017;(12):58-65. doi: 10.17116/hirurgia20171258-65. Russian. PubMed PMID: 29286032.
18: Quan G, Niu B, Singh V, Zhou Y, Wu CY, Pan X, Wu C. Supersaturable solid self-microemulsifying drug delivery system: precipitation inhibition and bioavailability enhancement. Int J Nanomedicine. 2017 Dec 13;12:8801-8811. doi: 10.2147/IJN.S149717. eCollection 2017. PubMed PMID: 29263669; PubMed Central PMCID: PMC5732552.
19: Morales LT, González-García LN, Orozco MC, Restrepo S, Vives MJ. The genomic study of an environmental isolate of Scedosporium apiospermum shows its metabolic potential to degrade hydrocarbons. Stand Genomic Sci. 2017 Dec 4;12:71. doi: 10.1186/s40793-017-0287-6. eCollection 2017. PubMed PMID: 29225727; PubMed Central PMCID: PMC5716253.
20: Shi Y, Kamer PCJ, Cole-Hamilton DJ, Harvie M, Baxter EF, Lim KJC, Pogorzelec P. A new route to N-aromatic heterocycles from the hydrogenation of diesters in the presence of anilines. Chem Sci. 2017 Oct 1;8(10):6911-6917. doi: 10.1039/c7sc01718a. Epub 2017 Aug 8. PubMed PMID: 29147516; PubMed Central PMCID: PMC5636942.

Explore Compound Types